![molecular formula C24H21NO6 B3926104 {2-[3-(ethoxycarbonyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridin-4-yl]phenoxy}acetic acid](/img/structure/B3926104.png)
{2-[3-(ethoxycarbonyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridin-4-yl]phenoxy}acetic acid
Overview
Description
{2-[3-(ethoxycarbonyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridin-4-yl]phenoxy}acetic acid is a useful research compound. Its molecular formula is C24H21NO6 and its molecular weight is 419.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.13688739 g/mol and the complexity rating of the compound is 828. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cyclization and Derivative Formation
- Formation of 5-oxoindeno[1,2-b]pyrans : Research by Lu̅sis et al. (1988) demonstrated the formation of 5-oxoindeno[1,2-b]pyrans, including 2-methylene and 2-acetoxy derivatives of 3-ethoxy-carbonyl-4-phenyl-5-oxo-3,4-dihydroindeno[1,2-b]pyran, in cyclization reactions involving 1,5-diketones of the indian-1,3-dione series (Lu̅sis, Liepin'sh, Mutsenietse, & Dubur, 1988).
Synthesis and Characterization
Synthesis of Novel Mannich Bases : Naik et al. (2013) described the synthesis of novel Mannich bases bearing pyrazolone moiety, which are derivatives of this compound. These were synthesized via the Mannich reaction and characterized by elemental analysis, IR, 1 H NMR, and mass spectral data (Naik, Prasad, Narasimha, Rao, & Ravindranath, 2013).
Alkylation Studies : Tanaev et al. (2009) explored the alkylation of related compounds, demonstrating high selectivity and yield in the formation of C-alkyl derivatives (Tanaev, Lu̅sis, & Muceniece, 2009).
Chemical Behavior and Reactions
Study on Acid Hydrolysis : Lūsis et al. (1986) investigated the acid hydrolysis of N-methyl derivatives of similar compounds, providing insights into their chemical behavior and reaction pathways (Lūsis, Mutsenietse, & Dubur, 1986).
Synthesis and Molecular Structure Studies : Research by Volkov et al. (2007) focused on synthesizing and studying the molecular structure of derivatives of indeno[1,2-b]pyridine, contributing to a deeper understanding of their chemical properties (Volkov, Levov, Soldatenkov, Kolyadina, Volkova, & Khrustalev, 2007).
Reactivity and Interaction Studies
Reactions with Aromatic Amines and Phenols : Afsah and Zimaity (1979) explored the reactions of 2-ethoxycarbonyl-1,3-indandione with aromatic amines and phenols, demonstrating its reactivity and potential for creating various derivatives (Afsah & Zimaity, 1979).
Synthesis of Pyrrolo[2′,3′4,5]Furo[3,2-c]Pyridine-2-Carboxylic Acids
: Bencková and Krutošíková (1997) synthesized derivatives of pyrrolo[2′,3′:4,5]furo[3,2-c]pyridine-2-carboxylic acids, showcasing the versatility of such compounds in synthetic chemistry (Bencková & Krutošíková, 1997).
properties
IUPAC Name |
2-[2-(3-ethoxycarbonyl-2-methyl-5-oxo-1,4-dihydroindeno[1,2-b]pyridin-4-yl)phenoxy]acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO6/c1-3-30-24(29)19-13(2)25-22-14-8-4-5-9-15(14)23(28)21(22)20(19)16-10-6-7-11-17(16)31-12-18(26)27/h4-11,20,25H,3,12H2,1-2H3,(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANJSHLYFUCCRAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC2=C(C1C3=CC=CC=C3OCC(=O)O)C(=O)C4=CC=CC=C42)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.